Cas no 21343-40-8 (Ercalcidiol)

Ercalcidiol is a vitamin D2 metabolite as an indicator of vitamin D nutritional status

Ercalcidiol structure

Product Name:Ercalcidiol

CAS No:21343-40-8

Molecular Formula:C₂₈H₄₄O₂

Molecular Weight:412.65

MDL:MFCD02683431

CID:51771

PubChem ID:24850809

Ercalcidiol Properties

Names and Identifiers

- 25-Hydroxyvitamin D2
- 25-Hydroxycalciferol
- 25-Hydroxyergocalciferol
- 25-Hydroxy?Vitamin?D2
- 25-Hydroxyvitamin D2 solution
- 25-OH-Vitamin D2
- Ercalcidiol
- 25-Hydroxyergocalciferol 25-Hydroxycalciferol
- 25-Hydroxyvitamin-D2-[2H3]
- Ercalcidiol,3β,5Z,7E,22E)-9,10-secoergosta-5,7,10(19),22-tetraen-3,25-diol
- 25-hydroxy Vitamin D2
- (S,Z)-3-(2-((1R,3aS,7aR,E)-1-((2R,5S,E)-6-Hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexan-1-ol
- 25-Hydroxyvitamin D2, >=98.0% (HPLC)
- Q27159079
- 21343-40-8; 25-Hydroxyergocalciferol
- 9,10-Secoergosta-5,7,10(19),22-tetraene-3beta,25-diol
- (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
- 25-Hydroxyecalciferol
- (3S,5Z,7E,22E)-9,10-secoergosta-5,7,10,22-tetraene-3,25-diol
- 25-hydroxyvitamin D2 / 25-hydroxyergocalciferol
- 25-hydroxyergocalciferol-
- 9,10-Secoergosta-5,7,10(19),22-tetraene-3,25-diol, (3.beta.,5Z,7E,22E)-
- HY-32349
- CYCLOHEXANOL, 4-METHYLENE-3-((2E)-2-((1R,3AS,7AR)-OCTAHYDRO-1-((1R,2E,4S)-5-HYDROXY-1,4,5-TRIMETHYL-2-HEXENYL)-7A-METHYL-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1S,3Z)-
- 9,10-Secoergosta-5,7,10(19),22-tetraene-3,25-diol, (3beta,5Z,7E,22E)-
- 25-hydroxy ergocalciferol
- CS-0393
- CHEBI:86319
- UNII-A288AR3C9H
- 21343-40-8
- A288AR3C9H
- LMST03010030
- 3?,5Z,7E,22E)-9,10-secoergosta-5,7,10(19),22-tetraen-3,25-diol
- CHEMBL5095206
- (5Z,7E,22E)-(3S)-9,10-seco-5,7,10(19),22-ergostatetraene-3,25-diol
- 25-Hydroxyvitamin D 2
- MFCD02683431
- SCHEMBL285345
- DTXSID70904309
- AKOS017343025
- KJKIIUAXZGLUND-ICCVIKJNSA-N
- 25-Hydroxy vitamin D2 Solution in Ethanol, 100mug/mL; Ercalcidiol; 25-Hydroxycalciferol
- 1ST1572
- 1ST1572-100Y
- +Expand
- MDL： MFCD02683431
- InChIKey： KJKIIUAXZGLUND-ICCVIKJNSA-N
- Inchi： InChI=1S/C28H44O2/c1-19-10-14-24(29)18-23(19)13-12-22-8-7-17-28(6)25(15-16-26(22)28)20(2)9-11-21(3)27(4,5)30/h9,11-13,20-21,24-26,29-30H,1,7-8,10,14-18H2,2-6H3/b11-9+,22-12+,23-13-/t20-,21+,24+,25-,26+,28-/m1/s1
- SMILES： C=C1CC[C@H](O)C/C1=C/C=C2[C@]3([C@@](C)([C@H](CC3)[C@@H](/C=C/[C@@H](C(C)(O)C)C)C)CCC/2)[H]

Computed Properties

Exact Mass: 412.33400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 412.334
Heavy Atom Count: 30
Complexity: 725
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
Covalently-Bonded Unit Count: 1
XLogP3: 6
Topological Polar Surface Area: 40.5A^2

Experimental Properties

LogP: 6.75590
PSA: 40.46000
Refractive Index: 1.542
Boiling Point: 542.3°C at 760 mmHg
Melting Point: 45-51°C
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (242.34 mm) * "≥" means soluble, but saturation unknown
Color/Form: 50 μg/mL in ethanol
Color/Form: No data available
Density: 1.02

Ercalcidiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007357-1mg	25-Hydroxyvitamin D2	21343-40-8	98%	1mg	$169.00
A2B Chem LLC	AD29867-1mg	25-Hydroxyvitamin d2	21343-40-8	≥98%	1mg	$118.00	2024-04-20
Aaron	AR0073DJ-1mg	25-Hydroxyvitamin D2	21343-40-8	98%	1mg	$42.00
abcr	AB465092-1 mg	25-Hydroxyvitamin D2; .	21343-40-8		1mg	€98.00	2023-07-18
Ambeed	A118659-10mg	(S,Z)-3-(2-((1R,3aS,7aR,E)-1-((2R,5S,E)-6-Hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexan-1-ol	21343-40-8	98%	10mg	$131.0	2024-07-20
Chemenu	CM203097-10mg	25-Hydroxyvitamin D2	21343-40-8	95%+	10mg	$828
ChemScence	CS-0393-1mg	Ercalcidiol	21343-40-8	99.55%	1mg	$120.0	2022-04-27
DC Chemicals	DCAPI1508-50 mg	25-OH-VD2	21343-40-8	>99%	50mg	$1800.0	2022-03-01
LKT Labs	H9814-1 mg	25-Hydroxyvitamin D2	21343-40-8	≥98%	1mg	$361.10	2023-07-11
MedChemExpress	HY-32349-1mg	Ercalcidiol	21343-40-8	99.75%	1mg	￥1200	2024-04-19

Ercalcidiol Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:21343-40-8)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:21343-40-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Artis.bioche

Audited Supplier

(CAS:21343-40-8)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

Email:3003803754@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:21343-40-8)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

GAN SU HAO TIAN KE JI GU FEN Co., Ltd.

Audited Supplier

(CAS:21343-40-8)

MR./MRS.:JIANG XIAO JIE

Phone:17789447501

Email:zhuanxiajiang@haotianpharm.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:21343-40-8)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:21343-40-8)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Ercalcidiol Related Literature

1. Complexation equilibria of some sulphoazoxines. Part VIII. Complexes of SNAZOXS with copper(II), lead(II) and cadmium(II) ions evaluated by regression analysis of potentiometric data

Analyst, 1988,113, 1357-1364
2. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
3. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
4. Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†

Marc-Olivier Turcotte-Savard,Jean-François Paquin Org. Biomol. Chem., 2013,11, 1367-1375
5. Synthesis of a vanadium analog of siliceous FER

J. Mater. Chem., 1999,9, 2459-2462
6. Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†

Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
7. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
8. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
9. Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts

P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
10. Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†

Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837

Related Categories

Solvents and Organic Chemicals Organic Compounds

21343-40-8 (Ercalcidiol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:21343-40-8)Ercalcidiol

Purity:99%/99%/99%

Quantity:25mg/50mg/100mg

Price($):204.0/305.0/454.0